2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)-N-(pyridin-3-yl)acetamide

• IUPAC Name: 2-(2-oxo-6-phenyl-10-thia-1,5,6,8-tetrazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-12-yl)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C20H16N6O2S/c27-17(23-13-5-4-8-21-10-13)9-15-12-29-20-24-18-16(19(28)25(15)20)11-22-26(18)14-6-2-1-3-7-14/h1-8,10-11,15H,9,12H2,(H,23,27)
• InChI Key: SATIQKMIYDWSDK-UHFFFAOYSA-N
• Canonical SMILES: C1C(N2C(=O)C3=C(N=C2S1)N(N=C3)C4=CC=CC=C4)CC(=O)NC5=CN=CC=C5
• Molecular Formula: C20H16N6O2S
• Molecular Weight: 404.4 g/mol
• CAS No.: 946255-90-9

Description

2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)-N-(pyridin-3-yl)acetamide is a complex heterocyclic compound. It features a unique structure combining pyrazole, thiazole, and pyrimidine rings, making it a subject of interest in medicinal chemistry and pharmaceutical research. This compound’s intricate structure suggests potential biological activity, which could be harnessed for therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-oxo-1-phenyl-1,4,6,7-tetrahydropyrazolo[3,4-d]thiazolo[3,2-a]pyrimidin-6-yl)-N-(pyridin-3-yl)acetamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Pyrazole Ring: Starting with a phenylhydrazine derivative, the pyrazole ring is formed through cyclization with an appropriate diketone.

Thiazole Ring Construction: The pyrazole intermediate is then reacted with a thioamide or similar sulfur-containing compound to form the thiazole ring.

Pyrimidine Ring Formation: The resulting compound undergoes further cyclization with a suitable reagent to form the pyrimidine ring.

Final Acetamide Addition:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of high-throughput reactors, automated synthesis platforms, and stringent purification processes such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazole and pyrazole rings, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups, potentially converting them to alcohols.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA).

Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution Reagents: Halogens (e.g., bromine, chlorine),